Cas no 2021-66-1 (1-(3,4-difluorophenyl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(3,4-difluorophenyl)-2-(methylamino)ethan-1-ol
• CAS No: 2021-66-1
• MF: C₉H₁₁F₂NO
• MW: 187.186549425125
• CID: 5933764
• PubChem ID: 60904267
• Update Time: 2024-01-09

1-(3,4-difluorophenyl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3,4-difluoro-α-[(methylamino)methyl]-
• 1-(3,4-Difluorophenyl)-2-(methylamino)ethan-1-ol
• 3,4-Difluoro-alpha-[(methylamino)methyl]benzenemethanol
• 1-(3,4-Difluorophenyl)-2-(methylamino)ethanol, AldrichCPR
• CS-0352460
• DTXSID801223005
• 2021-66-1
• EN300-1851147
• 1-(3,4-difluorophenyl)-2-(methylamino)ethan-1-ol

• Inchi： 1S/C9H11F2NO/c1-12-5-9(13)6-2-3-7(10)8(11)4-6/h2-4,9,12-13H,5H2,1H3
• InChI Key： JYGAKLIZCLELQR-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=C(F)C=1)(O)CNC

Computed Properties

• Exact Mass: 187.08087030g/mol
• Monoisotopic Mass: 187.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.213±0.06 g/cm3(Predicted)
• Boiling Point: 280.8±35.0 °C(Predicted)
• pka: 13.31±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes